Cas no 1823233-76-6 (5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1823233-76-6
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 5580945
• PubChem ID: 129971744
• Update Time: 2023-08-10

5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-methyl-6-(trifluoromethyl)-
• 1823233-76-6
• 5-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• Y14416
• 5-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride

• Inchi： 1S/C12H14F3N/c1-7-8-3-2-4-11(16)9(8)5-6-10(7)12(13,14)15/h5-6,11H,2-4,16H2,1H3
• InChI Key： YYKMHLMVRFBIIT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1C)CCCC2N)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 268.6±40.0 °C(Predicted)
• pka: 8.96±0.20(Predicted)